Cas no 66504-53-8 (1-(4-bromophenyl)-3-azabicyclo3.1.0hexane hydrochloride)

• Product Name: 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane hydrochloride
• CAS No: 66504-53-8
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• MDL: MFCD32667854
• CID: 3292417
• PubChem ID: 12719872
• Update Time: 2025-11-02

1-(4-bromophenyl)-3-azabicyclo3.1.0hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AZABICYCLO[3.1.0]HEXANE, 1-(4-BROMOPHENYL)-, HYDROCHLORIDE
• 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane hydrochloride
• SCHEMBL11628436
• 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexanehydrochloride
• 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• 66504-53-8
• CHEMBL552579
• G86461
• EN300-26673757
• Z3681066056

• MDL： MFCD32667854
• Inchi： 1S/C11H12BrN.ClH/c12-10-3-1-8(2-4-10)11-5-9(11)6-13-7-11;/h1-4,9,13H,5-7H2;1H
• InChI Key： XTRMJIFWPPXPBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C12CNCC1C2.Cl

Computed Properties

• Exact Mass: 272.99199Da
• Monoisotopic Mass: 272.99199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane hydrochloride

Comprehensive Guide to 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 66504-53-8)

The chemical compound 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 66504-53-8) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. This bicyclic structure combines a 4-bromophenyl group with a unique 3-azabicyclo[3.1.0]hexane scaffold, making it a valuable intermediate for drug discovery and chemical synthesis. Researchers and industry professionals frequently search for this compound due to its structural complexity and potential biological activity.

One of the most searched questions regarding 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride relates to its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions involving bromination and cyclization techniques. Recent advancements in green chemistry have sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

The pharmacological properties of 66504-53-8 have attracted attention in medicinal chemistry circles. Its bicyclic core structure resembles several CNS-active compounds, leading to speculation about potential neurological applications. While not yet approved for therapeutic use, this compound serves as a crucial building block in the development of novel drug candidates targeting various receptors and enzymes.

In material science, the 4-bromophenyl moiety in 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride offers unique opportunities for further functionalization. This characteristic makes it valuable for creating advanced polymers and liquid crystals. The compound's ability to participate in cross-coupling reactions positions it as a versatile intermediate for designing materials with specific electronic or optical properties.

Analytical characterization of CAS 66504-53-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The hydrochloride salt form enhances the compound's stability and solubility, factors that researchers frequently inquire about when considering this material for their projects.

The market for specialized intermediates like 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride has grown significantly with the expansion of contract research organizations and custom synthesis services. Suppliers often highlight this compound's availability in various quantities, from milligram-scale for initial research to kilogram quantities for process development. Current trends show increasing demand from pharmaceutical companies exploring novel small molecule therapeutics.

Storage and handling of 66504-53-8 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. These storage conditions are commonly searched by laboratory technicians and researchers preparing to work with this material. Proper handling ensures the compound maintains its stability and reactivity for intended applications.

Recent patent literature reveals growing interest in derivatives of 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane, particularly in areas of neurological research and material innovation. The compound's structural features allow for diverse modifications, making it a valuable scaffold for intellectual property development. This aspect attracts significant attention from both academic and industrial researchers exploring new chemical entities.

Quality control specifications for CAS 66504-53-8 typically include purity assessments by chromatographic methods and confirmation of the hydrochloride content. These parameters are crucial for researchers who need consistent material for their experiments. Suppliers often provide detailed certificates of analysis addressing these quality aspects, which are frequently requested by customers.

The future outlook for 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane hydrochloride appears promising as research continues into its potential applications. With the pharmaceutical industry's ongoing search for novel scaffolds and the materials science field's need for specialized intermediates, this compound is well-positioned to maintain its relevance in chemical research and development.